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Compound of Interest

Compound Name: Tridecanedioic acid

Cat. No.: B146212

Tridecanedioic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecanedioic acid, also known as brassylic acid, is a dicarboxylic acid with the chemical
formula C13H2404. This guide provides an in-depth overview of its chemical properties,
molecular structure, synthesis methodologies, and potential applications, particularly within the
realms of polymer chemistry and as a subject of interest in biological research. Detailed
experimental protocols for its synthesis via fermentation and ozonolysis are provided,
alongside a summary of its known biological activities and safety information.

Core Chemical and Physical Properties

Tridecanedioic acid is identified by the CAS number 505-52-2.[1][2] It is a white to pale yellow
crystalline powder with a melting point of approximately 113°C.[1] The compound is also
referred to as 1,11-Undecanedicarboxylic acid.[2]

Molecular Structure

The molecular structure of tridecanedioic acid consists of a thirteen-carbon aliphatic chain
with carboxylic acid groups at both termini.
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Molecular Formula: C13H2404
Molecular Weight: 244.33 g/mol [2]

Synonyms: Brassylic Acid, 1,11-Undecanedicarboxylic acid, 1,13-Tridecanedioic acid[2]

Physicochemical Data

Property Value Reference
CAS Number 505-52-2 [1][2]
Molecular Formula C13H2404 [2]
Molecular Weight 244.33 g/mol [2]

Melting Point 113°C [1]

White to Pale yellow red
Appearance [1]
Crystal - Powder

- Not specified in the provided
Solubility it
results.

Synthesis and Manufacturing

Tridecanedioic acid can be produced through both biotechnological and chemical synthesis
routes. The two primary methods are fermentation using specific yeast strains and the
ozonolysis of erucic acid.

Fermentation Synthesis

A common method for the production of tridecanedioic acid is through fermentation utilizing
the yeast Candida tropicalis.[3][4] This bioprocess can be optimized to achieve high yields.

This protocol is a generalized representation based on available literature. Specific parameters
may require optimization.

1. Strain and Media Preparation:

e Microorganism: A high-yielding mutant strain of Candida tropicalis is typically used.[3][4]
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Seed Medium (YEPD):

o Glucose: 20 g/L

o Peptone: 20 g/L

o Yeast Extract: 10 g/L[5]

Fermentation Medium:

o Carbon Source (e.g., glucose, dodecane): Concentrations to be optimized.[5]
o Nitrogen Source (e.g., (NH4)2S0a4): ~1 g/L[5]

o Other components: KH2POa4 (~8 g/L), Na2HPO4-12H20 (~10.08 g/L), NaCl (~2 g/L), Urea
(=3 g/L), MgS0Oa4-7H20 (~6.15 g/L), and trace elements like VB1 (~0.2 g/L).[5]

. Inoculum Development:
Inoculate a single colony of C. tropicalis into the seed medium.
Incubate at 30°C with shaking at approximately 220 rpm for 12 hours.[5]
. Fermentation Process:
Transfer the seed culture to the fermentation medium in a bioreactor.
Maintain the temperature at 30°C and agitation at 220 rpm.[5]

Control the pH, which is a critical parameter. A strategy of programmed incremental pH
increase from 7.2 to 8.1 during the production phase has been shown to enhance yield.[6]

The fermentation is typically run for an extended period, for example, up to 144 hours.[4]
. Downstream Processing and Purification:

At the end of the fermentation, adjust the pH of the broth to 12 with NaOH and heat at 80°C
for 3 hours.[5]
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o Centrifuge the mixture to separate the cells.[5]
o Take the supernatant and adjust the pH to 2-3 to precipitate the tridecanedioic acid.[5]
e The precipitate can be further purified by recrystallization.

o Membrane filtration techniques such as microfiltration and ultrafiltration can be employed to
remove cell debris and proteins from the fermentation broth before precipitation.[7][8]

Chemical Synthesis: Ozonolysis of Erucic Acid

Ozonolysis is a chemical method used to cleave the double bond in erucic acid to produce
tridecanedioic acid and pelargonic acid.[9]

This protocol provides a general outline of the ozonolysis process.
1. Reaction Setup:

o Dissolve erucic acid in a suitable solvent, such as methanol.[10]
e Cool the reaction mixture to a low temperature (e.g., 0°C).[11]
2. Ozonolysis:

o Bubble a stream of ozone-enriched oxygen through the solution.[12] The reaction is typically
rapid.

3. Work-up and Oxidation:
» After the ozonolysis is complete, the resulting ozonides are decomposed.

e An oxidative work-up is required to convert the cleavage products to carboxylic acids. This
can be achieved using hydrogen peroxide in formic acid.[10]

4. Product Isolation and Purification:

o After the reaction, the solvent is removed.
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e The desired tridecanedioic acid can be isolated from the reaction mixture, often through
extraction and subsequent crystallization.

Biological Activity and Applications in Drug
Development

While tridecanedioic acid is primarily used in the polymer and fragrance industries, there is
emerging interest in its biological activities.

Antimicrobial Properties

A study has reported the antibacterial activity of tridecanoic acid methyl ester, a derivative of
tridecanedioic acid.[13] The compound demonstrated broad-spectrum activity against both
Gram-positive and Gram-negative enteropathogenic bacteria.[13] The mechanism of action
was suggested to involve the disruption of the bacterial cell membrane, leading to leakage of
cellular contents and cell lysis.[13] In silico molecular docking studies indicated a strong
binding affinity to E. coli DNA Gyrase B.[13]

Role in Drug Delivery Systems

Dicarboxylic acids, including tridecanedioic acid, are monomers used in the synthesis of
biodegradable polymers like polyamides (nylons) and polyesters.[14] These polymers can be
formulated into various drug delivery systems, such as nanoparticles and micropatrticles, to
achieve controlled release of therapeutic agents.[14][15][16][17] The properties of the resulting
polymer, and thus its suitability for drug delivery, can be tuned by the choice of the dicarboxylic
acid and the corresponding co-monometr.

Signaling Pathways

Currently, there is a lack of specific research directly implicating tridecanedioic acid in the
modulation of specific cellular signaling pathways in mammalian cells. Research on the
biological effects of fatty acids and their derivatives suggests that they can influence various
signaling cascades, including those involved in inflammation and metabolism.[18][19][20][21]
[22] However, dedicated studies on tridecanedioic acid are needed to elucidate any specific
roles.
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Toxicology and Safety

Safety data sheets for tridecanedioic acid indicate that it can cause skin irritation and serious
eye irritation.[1] It is recommended to handle the compound with appropriate personal
protective equipment, including gloves and eye protection.[1] In case of contact, the affected
area should be washed thoroughly with water.[1] The product is not classified as acutely toxic.
[23] No carcinogenic, mutagenic, or reproductive toxic effects have been reported.[23]

Conclusion

Tridecanedioic acid is a versatile dicarboxylic acid with established applications in the
chemical industry and emerging potential in the life sciences. Its synthesis through both
fermentation and chemical methods offers flexibility in production. While its role in drug
development is currently centered on its use as a monomer for biodegradable polymers, the
nascent research into its biological activities may open new avenues for its application as a
bioactive molecule. Further investigation into its effects on cellular signaling pathways and its
toxicological profile will be crucial for realizing its full potential in the pharmaceutical and
biomedical fields.

Diagrams
Logical Relationship: Synthesis of Tridecanedioic Acid

Synthesis of Tridecanedioic Acid

Erucic Acid n-Tridecane

Tridecanedioic Acid
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Caption: Synthesis routes for tridecanedioic acid.

Experimental Workflow: Fermentation and Purification
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Caption: Workflow for fermentation and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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